N-{3-[1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3,5-dimethoxybenzamide

• IUPAC Name: N-[3-[1-(4-ethylphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C22H22N6O3S/c1-5-14-6-8-16(9-7-14)28-13(2)19(25-27-28)20-23-22(32-26-20)24-21(29)15-10-17(30-3)12-18(11-15)31-4/h6-12H,5H2,1-4H3,(H,23,24,26,29)
• InChI Key: NGWGCHTVNJZORJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C3=NSC(=N3)NC(=O)C4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C22H22N6O3S
• Molecular Weight: 450.5 g/mol

Description

N-{3-[1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H22N6O3S and its molecular weight is 450.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A series of compounds, including those structurally related to N-{3-[1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-3,5-dimethoxybenzamide, have demonstrated significant in vitro antimicrobial activity. For instance, derivatives incorporating 1,2,4-triazole and 1,3,4-thiadiazole demonstrated good activity against various bacteria, including Staphylococcus aureus and Bacillus subtilis, showcasing their potential as antibacterial agents (Sara Tehranchian et al., 2005).

Anticonvulsant Properties

Research focusing on the development of anticonvulsant medications has identified derivatives of 1,3,4-thiadiazole as promising candidates. Studies on NUPh scientists proved that compounds in this class exhibited high anticonvulsive activity, suggesting their potential for further preclinical studies (I. Sych et al., 2018).

Liquid Crystalline Properties

Compounds containing 1,3,4-thiadiazole and 1,2,4-triazole rings have been synthesized and evaluated for their mesomorphic behavior. These compounds exhibit enantiotropic nematic mesophases, indicating their utility in the field of materials science, particularly in the development of liquid crystal displays (Jumbed H. Tomma et al., 2009).

Antioxidant and Anticancer Properties

Certain triazolo-thiadiazoles, related structurally to the compound , have been investigated for their in vitro antioxidant properties and potential anticancer activity. These studies suggest a role in therapeutic interventions against oxidative stress-related diseases and cancer, with specific compounds exhibiting cytotoxic effects on cancer cell lines (D. Sunil et al., 2010).